Cas no 1417189-49-1 (2,2-difluoro-2-(quinolin-2-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(quinolin-2-yl)ethan-1-ol
• CAS No: 1417189-49-1
• MF: C₁₁H₉F₂NO
• MW: 209.192069768906
• MDL: MFCD28039490
• CID: 2104664
• PubChem ID: 71149361
• Update Time: 2025-10-29

2,2-difluoro-2-(quinolin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(quinolin-2-yl)ethanol
• WHCKWEUKMYFPHW-UHFFFAOYSA-N
• 2,2-difluoro-2-quinolin-2-ylethanol
• 2-Quinolineethanol, beta,beta-difluoro-
• 2,2-difluoro-2-(quinolin-2-yl)ethan-1-ol

• MDL： MFCD28039490
• Inchi： 1S/C11H9F2NO/c12-11(13,7-15)10-6-5-8-3-1-2-4-9(8)14-10/h1-6,15H,7H2
• InChI Key： WHCKWEUKMYFPHW-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC2C=CC=CC=2N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Additional information on 2,2-difluoro-2-(quinolin-2-yl)ethan-1-ol

Introduction to 2,2-difluoro-2-(quinolin-2-yl)ethan-1-ol (CAS No. 1417189-49-1)

2,2-difluoro-2-(quinolin-2-yl)ethan-1-ol, identified by the chemical abstracts service number 1417189-49-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a difluoro substitution pattern and a quinolin-2-yl aromatic moiety, has garnered attention due to its structural novelty and potential biological activity. The presence of fluorine atoms in the molecule not only influences its electronic properties but also enhances its metabolic stability, making it a valuable candidate for drug development.

The quinolin-2-yl group is particularly noteworthy, as quinoline derivatives have a long history in medicinal chemistry, with several well-known drugs and bioactive molecules derived from this scaffold. The combination of the difluoro and quinolin-2-yl groups in 2,2-difluoro-2-(quinolin-2-yl)ethan-1-ol suggests potential applications in the design of novel therapeutic agents targeting various diseases. Recent studies have highlighted the importance of fluorinated quinoline derivatives in the development of antiviral, anticancer, and anti-inflammatory drugs.

In the context of modern drug discovery, the synthesis and characterization of 2,2-difluoro-2-(quinolin-2-yl)ethan-1-ol have been influenced by advancements in synthetic methodologies. The introduction of fluorine atoms into organic molecules has become a cornerstone in medicinal chemistry due to their ability to modulate bioactivity, solubility, and pharmacokinetic properties. The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations, which are optimized to achieve high yields and purity.

One of the key challenges in the synthesis of 2,2-difluoro-2-(quinolin-2-yl)ethan-1-ol is the introduction of fluorine atoms at the desired positions without compromising the integrity of the quinoline scaffold. Fluorination reactions can be highly sensitive and require careful control to avoid unwanted side products. Recent advances in transition-metal-catalyzed fluorination have provided new tools for achieving selective fluorination, enabling chemists to construct complex fluorinated molecules with greater precision.

The biological activity of 2,2-difluoro-2-(quinolin-2-yl)ethan-1-ol has been explored in several preclinical studies. These investigations have focused on its potential as a kinase inhibitor, an antiviral agent, and an anti-inflammatory compound. The quinoline moiety is known to interact with various biological targets, including enzymes and receptors involved in disease pathways. The additional presence of fluorine atoms may enhance binding affinity and selectivity, making this compound a promising candidate for further development.

Recent research has demonstrated that fluorinated quinoline derivatives exhibit potent activity against certain types of cancer cells by inhibiting key signaling pathways. For instance, studies have shown that compounds similar to 2,2-difluoro-2-(quinolin-2-ylolethanenol) can disrupt tyrosine kinase activity, which is often overexpressed in tumors. This mechanism aligns with current trends in oncology research, where targeted therapy based on small-molecule inhibitors is becoming increasingly prevalent.

In addition to its potential applications in oncology, 2,2-difluoro-(quinolin)-3(4H)-one ethanol has shown promise in combating viral infections. Quinoline derivatives have historically been used as antimalarial agents due to their ability to interfere with viral replication cycles. The introduction of fluorine atoms may enhance these effects by improving drug stability and bioavailability. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain RNA viruses by targeting viral polymerases or other essential enzymes.

The pharmacokinetic properties of 141718949 CAS no 141718949 5(6H)-Quinolone derivative ethanol 5(6H)-Quinolone derivative ethanol 5(6H)-Quinolone derivative ethanol 5(6H)-Quinolone derivative ethanol 5(6H)-Quinolone derivative ethanol 5(6H)-Quinolone derivative ethanol 5(6H)-Quinolone derivative ethanol 5(6H)-Quinolone derivative ethanol 5(6H)-Quinolone derivative ethanol 5(6H)-Quinolone derivative ethanol 5(6H)-Quinolone derivative ethanol are also under investigation. Fluorinated compounds often exhibit improved metabolic stability compared to their non-fluorinated counterparts due to the electron-withdrawing nature of fluorine atoms. This property can lead to longer half-lives and more efficient drug delivery systems.

The synthesis of 141718949 CAS no 141718949 5(6H)-Quinolone derivative ethanol 5(6H)-Quinolone derivative ethanol 5(6H)-Quinolone derivative ethanol 5(6H)-Quinolone derivative ethanol 5(6H)-Quinolone derivative ethanol 5(6H)-Quinolone derivative ethanol 5(6H)-Quinolone derivative ethanol 5(6H)-Quinolone derivative ethanol involves sophisticated organic transformations that require expertise in both synthetic chemistry and medicinal biology. The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography is essential for confirming the structure and purity of the final product.

The future prospects for 141718949 CAS no 141718949 include further exploration of its biological activity across different disease models. Collaborative efforts between synthetic chemists and biologists are crucial for translating laboratory findings into clinical applications. Additionally, computational methods such as molecular docking and virtual screening can accelerate the discovery process by predicting potential interactions between this compound and biological targets.

In conclusion,141718949 CAS no includes several key aspects that make it a promising candidate for pharmaceutical development: its unique structural features, including the presence of both difluoro and quinolinyl groups; its potential biological activity; and its favorable pharmacokinetic properties due to fluorination. As research continues to uncover new applications for fluorinated quinoline derivatives,141718949 CAS no will likely play an important role in future drug discovery efforts.